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Abstract
This application note details a robust and sensitive method for the quantification of the

sulfonylurea herbicide nicosulfuron in plant tissues, such as maize. The protocol employs a

modified QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) extraction procedure

followed by analysis using High-Performance Liquid Chromatography coupled with tandem

Mass Spectrometry (HPLC-MS/MS). This method provides high selectivity and sensitivity,

making it suitable for residue analysis in complex plant matrices. The established protocol

demonstrates excellent recovery, precision, and low limits of quantification, meeting the

requirements for regulatory monitoring and research applications.

Introduction
Nicosulfuron is a selective, post-emergence herbicide widely used for the control of annual

and perennial grass weeds in maize cultivation.[1][2] Its mode of action involves the inhibition

of the acetolactate synthase (ALS) enzyme, which is crucial for the synthesis of branched-chain

amino acids in susceptible plants.[1][2] Due to its widespread use, there is a need for sensitive

and reliable analytical methods to monitor its residues in crops to ensure food safety and

environmental compliance. HPLC-MS/MS has become the technique of choice for pesticide

residue analysis due to its high selectivity, sensitivity, and ability to handle complex matrices.[3]

The QuEChERS sample preparation method offers a simple, fast, and effective way to extract

a wide range of pesticides from various food and environmental samples with good recovery

rates.[4][5] This application note provides a detailed protocol for the extraction and
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quantification of nicosulfuron in plant tissue using a combination of QuEChERS and HPLC-

MS/MS.

Experimental Protocols
Sample Preparation (QuEChERS Method)
This protocol is a modification of the widely used QuEChERS method, optimized for the

extraction of nicosulfuron from plant tissue.

Materials:

Homogenized plant tissue sample (e.g., maize leaves, stem)

Acetonitrile (ACN), HPLC grade

Water, HPLC grade

Magnesium sulfate (MgSO₄), anhydrous

Sodium chloride (NaCl)

Trisodium citrate dihydrate

Disodium hydrogen citrate sesquihydrate

Primary secondary amine (PSA) sorbent

C18 sorbent

50 mL polypropylene centrifuge tubes

15 mL polypropylene centrifuge tubes for dSPE cleanup

High-speed centrifuge

Vortex mixer

Procedure:
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Homogenization: Weigh 10 g of the homogenized plant sample into a 50 mL centrifuge tube.

Extraction:

Add 10 mL of acetonitrile to the sample tube.

Vortex vigorously for 1 minute to ensure thorough mixing.

Add the QuEChERS extraction salts (4 g MgSO₄, 1 g NaCl, 1 g trisodium citrate dihydrate,

and 0.5 g disodium hydrogen citrate sesquihydrate).

Immediately cap the tube and vortex for another minute.

Centrifuge the tube at 4000 rpm for 5 minutes.

Dispersive Solid-Phase Extraction (dSPE) Cleanup:

Transfer a 6 mL aliquot of the upper acetonitrile layer into a 15 mL dSPE tube containing

900 mg MgSO₄, 150 mg PSA, and 150 mg C18.

Vortex the dSPE tube for 1 minute.

Centrifuge at 4000 rpm for 5 minutes.

Final Extract Preparation:

Take a 1 mL aliquot of the cleaned extract and filter it through a 0.22 µm syringe filter into

an autosampler vial.

The sample is now ready for HPLC-MS/MS analysis.

HPLC-MS/MS Analysis
Instrumentation:

HPLC system capable of binary gradient elution

Reversed-phase C18 column (e.g., 2.1 x 100 mm, 1.8 µm)
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Tandem mass spectrometer with an electrospray ionization (ESI) source

HPLC Conditions:

Mobile Phase A: 0.1% Formic acid in water

Mobile Phase B: 0.1% Formic acid in methanol

Gradient Program:

Time (min) % Mobile Phase B

0.0 5

10.0 95

13.0 95

13.1 5

| 17.0 | 5 |

Flow Rate: 0.3 mL/min

Injection Volume: 5 µL

Column Temperature: 40 °C

MS/MS Conditions:

Ionization Mode: Electrospray Ionization Positive (ESI+)

Capillary Voltage: 3.5 kV

Source Temperature: 150 °C

Desolvation Temperature: 450 °C

Gas Flow:
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Cone Gas: 50 L/hr

Desolvation Gas: 800 L/hr

Multiple Reaction Monitoring (MRM) Transitions:

Analyte
Precursor Ion
(m/z)

Product Ion
(m/z) -
Quantifier

Product Ion
(m/z) -
Qualifier

Collision
Energy (eV)

| Nicosulfuron | 411.1 | 182.1 | 106.1 | 28 / 44 |

Data Presentation
The performance of this method was evaluated in terms of linearity, limit of quantification

(LOQ), recovery, and precision. The results are summarized in the table below.

Matrix
Fortification
Level (µg/kg)

Recovery (%) RSD (%) LOQ (µg/kg)

Maize Leaves 10 95.2 5.8 1.0

50 98.7 4.2

100 101.5 3.5

Maize Stem 10 92.8 6.5 1.0

50 96.4 4.9

100 99.1 3.9

Tomato 10 91.5 7.1 5.0

50 94.3 5.5

100 97.8 4.1

Recovery and precision data are based on n=5 replicate extractions at each fortification level.

The LOQ is defined as the lowest concentration at which the method has been validated with

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b1678754?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1678754?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


acceptable recovery and precision.
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Click to download full resolution via product page

Caption: Experimental workflow for nicosulfuron quantification.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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